molecular formula C25H29N3O7S B2729966 3,4,5-triethoxy-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 450338-13-3

3,4,5-triethoxy-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

Cat. No. B2729966
CAS RN: 450338-13-3
M. Wt: 515.58
InChI Key: MZPZIWCPBJKISI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,5-triethoxy-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C25H29N3O7S and its molecular weight is 515.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Heterocyclic Chemistry

Heterocyclic Compound Synthesis : Innovative synthesis methods for heterocyclic compounds, including benzodifurans, triazines, oxadiazepines, and thiazolopyrimidines, have been explored, showcasing the diversity in chemical reactions and potential for pharmacological applications. For instance, novel synthesis routes have been established for benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable activity against avian influenza viruses (Hebishy et al., 2020).

Anti-Inflammatory and Analgesic Agents : Research has also focused on developing novel compounds with anti-inflammatory and analgesic properties, such as the synthesis of new benzodifuranyl and triazine derivatives. These compounds have been evaluated for their COX-2 inhibition and analgesic activities, presenting potential therapeutic applications (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

Antimicrobial Activities : The synthesis and evaluation of novel 1,2,4-triazole derivatives and their antimicrobial activities highlight the ongoing search for new antimicrobial agents. Some synthesized compounds have shown good to moderate activities against various microorganisms, indicating their potential in developing new antimicrobial therapies (Bektaş et al., 2007).

Antitumor Activities : The development of 1H-benzofuro[3,2-c]pyrazole derivatives and their evaluation against tumor cell growth have provided insights into novel antitumor agents. Some derivatives have demonstrated significant activity against leukemia and lung tumor cells, underscoring the potential for these compounds in cancer treatment (Cui et al., 2019).

properties

IUPAC Name

3,4,5-triethoxy-N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H29N3O7S/c1-5-33-21-12-16(13-22(34-6-2)23(21)35-7-3)25(29)26-24-19-14-36(30,31)15-20(19)27-28(24)17-8-10-18(32-4)11-9-17/h8-13H,5-7,14-15H2,1-4H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MZPZIWCPBJKISI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H29N3O7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

515.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.